Cas no 2229269-42-3 (3-(aminomethyl)-3-(2,6-dimethylphenyl)cyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-(2,6-dimethylphenyl)cyclobutan-1-ol
• CAS No: 2229269-42-3
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 5810870
• PubChem ID: 165656906
• Update Time: 2025-05-26

3-(aminomethyl)-3-(2,6-dimethylphenyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-(2,6-dimethylphenyl)cyclobutan-1-ol
• 2229269-42-3
• EN300-1729477

• Inchi： 1S/C13H19NO/c1-9-4-3-5-10(2)12(9)13(8-14)6-11(15)7-13/h3-5,11,15H,6-8,14H2,1-2H3
• InChI Key： VDULCJHTPIITID-UHFFFAOYSA-N
• SMILES： OC1CC(CN)(C2C(C)=CC=CC=2C)C1

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-(aminomethyl)-3-(2,6-dimethylphenyl)cyclobutan-1-ol

Introduction to 3-(aminomethyl)-3-(2,6-dimethylphenyl)cyclobutan-1-ol (CAS No. 2229269-42-3)

3-(aminomethyl)-3-(2,6-dimethylphenyl)cyclobutan-1-ol, identified by the CAS number 2229269-42-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclobutane core substituted with an aminomethyl group and a 2,6-dimethylphenyl moiety, exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular engineering.

The structural motif of 3-(aminomethyl)-3-(2,6-dimethylphenyl)cyclobutan-1-ol combines the rigidity of the cyclobutane ring with the electronic and steric influences of the aromatic 2,6-dimethylphenyl group. The presence of an aminomethyl substituent at the cyclobutane ring introduces a nucleophilic center, making the compound a versatile intermediate for further functionalization. This dual functionality has positioned it as a valuable building block in the synthesis of more complex pharmacophores.

In recent years, there has been growing interest in cycloalkane derivatives due to their distinct conformational preferences and biological activities. The cyclobutane ring, in particular, is known for its ability to adopt a planar or slightly puckered conformation, which can influence the interactions of the substituents with biological targets. The 2,6-dimethylphenyl group provides additional steric bulk and electronic properties that can modulate binding affinities and selectivity in drug-like molecules.

One of the most compelling aspects of 3-(aminomethyl)-3-(2,6-dimethylphenyl)cyclobutan-1-ol is its potential as a scaffold for developing novel therapeutic agents. The combination of the cyclobutane core with aromatic substitution has been explored in various pharmacological contexts. For instance, related compounds have shown promise in inhibiting enzymes involved in inflammatory pathways and cancer metabolism. The aminomethyl group offers opportunities for further derivatization, allowing chemists to tailor properties such as solubility, bioavailability, and metabolic stability.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, including interactions with biological targets. Virtual screening and molecular dynamics simulations have been employed to assess how 3-(aminomethyl)-3-(2,6-dimethylphenyl)cyclobutan-1-ol might bind to proteins or other biomolecules. These studies suggest that subtle modifications to the substituents could enhance binding affinity or alter selectivity profiles. Such insights are crucial for rational drug design and optimizing lead compounds.

The synthesis of 3-(aminomethyl)-3-(2,6-dimethylphenyl)cyclobutan-1-ol presents an interesting challenge due to the need to construct both the cyclobutane ring and the aromatic substituent while maintaining regioselectivity. Modern synthetic methodologies have made significant strides in addressing these challenges. Transition-metal-catalyzed reactions, such as cross-coupling and cyclization techniques, have been particularly effective in constructing complex cyclic frameworks efficiently. Additionally, asymmetric synthesis approaches have been explored to introduce chirality into the molecule if required for biological activity.

The pharmacological potential of 3-(aminomethyl)-3-(2,6-dimethylphenyl)cyclobutan-1-ol has not been exhaustively studied; however, preliminary data suggest that it may exhibit properties relevant to treating neurological disorders or cardiovascular diseases. The rigid cyclobutane core could interact favorably with specific binding pockets in target proteins, while the aromatic system might modulate receptor activity through hydrophobic interactions or π-stacking effects. Further experimental validation is needed to fully elucidate its therapeutic utility.

In conclusion,3-(aminomethyl)-3-(2,6-dimethylphenyl)cyclobutan-1-ol (CAS No. 2229269-42-3) represents a promising compound with unique structural features that make it valuable for pharmaceutical research. Its potential as a scaffold for drug development is underscored by its combination of functional groups and its compatibility with modern synthetic strategies. As our understanding of molecular interactions advances through interdisciplinary approaches combining chemistry、biology、and computer science,this compound is likely to play an increasingly important role in discovering new treatments for human diseases.